4-Methoxyphenylsulfamoyl chloride

• Molecular Formula: C7H8ClNO3S
• Molecular Weight: 221.66 g/mol
• IUPAC Name: N-(4-methoxyphenyl)sulfamoyl chloride
• InChI: InChI=1S/C7H8ClNO3S/c1-12-7-4-2-6(3-5-7)9-13(8,10)11/h2-5,9H,1H3
• InChI Key: CTFBDJCYUWONRY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NS(=O)(=O)Cl

Description

4-Methoxyphenylsulfamoyl chloride is a useful research compound. Its molecular formula is C7H8ClNO3S and its molecular weight is 221.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To sodium 4-methoxyphenylsulfamate (10.0 g 44 mmol) suspended in benzene (100 mL) was added PCl5 (9.2 g, 44 mmol) cautiously. The mixture was slowly warmed up and refluxed for 15 hrs. After cooling to rt., the mixture was filtered through a pad of Celite and solvent was removed from filtrate to leave a brown oil as 4-methoxyphenylsulfamoyl chloride, which was used in the next step without further purification.